Cas no 84823-66-5 (3'',6''-Di-p-coumaroylprunin)

3'',6''-Di-p-coumaroylprunin structure
Product name:3'',6''-Di-p-coumaroylprunin
CAS No:84823-66-5
MF:C39H34O14
MW:726.679
CID:2024378
3'',6''-Di-p-coumaroylprunin Chemical and Physical Properties
Names and Identifiers
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- 3'',6''-Di-p-coumaroylprunin
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- Inchi: InChI=1S/C39H34O14/c40-24-9-1-21(2-10-24)5-15-33(45)49-20-32-36(47)38(53-34(46)16-6-22-3-11-25(41)12-4-22)37(48)39(52-32)50-27-17-28(43)35-29(44)19-30(51-31(35)18-27)23-7-13-26(42)14-8-23/h1-18,30,32,36-43,47-48H,19-20H2/b15-5-,16-6+
- InChI Key: YHSNRKOEKHUGSK-OPCYYNASSA-N
- SMILES: OC1C(COC(=O)\C=C/c2ccc(O)cc2)OC(Oc2cc(O)c3C(=O)CC(Oc3c2)c2ccc(O)cc2)C(O)C1OC(=O)\C=C\c1ccc(O)cc1
Computed Properties
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 53
- XLogP3: 1.339
3'',6''-Di-p-coumaroylprunin Related Literature
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Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
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Naresh D. Sanandiya RSC Adv., 2016,6, 92953-92961
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